Cas no 59480-74-9 (1H-Azepine, 1-(3,5-dimethylbenzoyl)hexahydro-)

• Product Name: 1H-Azepine, 1-(3,5-dimethylbenzoyl)hexahydro-
• CAS No: 59480-74-9
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 1614996
• Update Time: 2024-09-11

1H-Azepine, 1-(3,5-dimethylbenzoyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-(3,5-dimethylbenzoyl)hexahydro-
• azepan-1-yl(3,5-dimethylphenyl)methanone
• Methanone, (3,5-dimethylphenyl)(hexahydro-1H-azepin-1-yl)-

• Inchi： 1S/C15H21NO/c1-12-9-13(2)11-14(10-12)15(17)16-7-5-3-4-6-8-16/h9-11H,3-8H2,1-2H3
• InChI Key： AWOMJFVKLQWCLM-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC(C)=C1)(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 231.16243

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 392.4±31.0 °C(Predicted)
• PSA: 20.31
• pka: -1.29±0.20(Predicted)